Cas no 62377-03-1 (Cyclopropanecarboxaldehyde, 2-ethynyl-, trans-)

• Product name: Cyclopropanecarboxaldehyde, 2-ethynyl-, trans-
• CAS No: 62377-03-1
• MF: C₆H₆O
• MW: 94.1112418174744
• CID: 447272
• PubChem ID: 12364775

Cyclopropanecarboxaldehyde, 2-ethynyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 2-ethynyl-, trans-
• 62377-03-1
• DTXSID60494380
• (1R,2R)-2-Ethynylcyclopropane-1-carbaldehyde

• Inchi： InChI=1S/C6H6O/c1-2-5-3-6(5)4-7/h1,4-6H,3H2/t5-,6+/m1/s1
• InChI Key： LDOHIQPRRFXVSI-RITPCOANSA-N
• SMILES： C#CC1CC1C=O

Computed Properties

• Exact Mass: 94.04188
• Monoisotopic Mass: 94.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07